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Compound of Interest

Compound Name:
1-(1H-Benzo[d][1,2,3]triazol-1-

yl)octan-1-one

Cat. No.: B1274498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of

1-(1H-Benzo[d]triazol-1-one) (also known as 1-acetyl-1H-benzotriazole), a versatile reagent in

organic synthesis. Adherence to these protocols is crucial to ensure personnel safety and

maintain the integrity of the compound.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 1-(1H-Benzo[d]triazol-1-one)

is presented in the table below for quick reference.
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Property Value Reference

Chemical Name
1-(1H-Benzo[d]triazol-1-

yl)ethan-1-one

Synonyms

1-acetyl-1H-benzotriazole, 1-

Benzotriazol-1-yl-ethanone, N-

Acetylbenzotriazole

[1][2][3]

CAS Number 18773-93-8 [1][3]

Molecular Formula C₈H₇N₃O [1]

Molecular Weight 161.16 g/mol [1]

Appearance White to brown solid [1]

Melting Point 46-50 °C [2]

Boiling Point 305.8±25.0 °C (Predicted) [2][3]

Flash Point >110 °C (>230.0 °F) [2]

Purity ≥ 95% [1]

Storage Temperature 0 - 8 °C [1]

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed [3]

Hazard Codes Xn (Harmful) [2][3]

Health and Safety Information
2.1. Hazard Identification

1-(1H-Benzo[d]triazol-1-one) is classified as harmful if swallowed.[3] While specific data for this

compound is limited, related benzotriazole derivatives are known to cause skin and eye

irritation, and may cause respiratory irritation.[4][5]

2.2. First Aid Measures

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemimpex.com/products/17890
https://chemdad.com/index.php?c=article&id=29436
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6235024.htm?N=Europe
https://www.chemimpex.com/products/17890
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6235024.htm?N=Europe
https://www.chemimpex.com/products/17890
https://www.chemimpex.com/products/17890
https://www.chemimpex.com/products/17890
https://chemdad.com/index.php?c=article&id=29436
https://chemdad.com/index.php?c=article&id=29436
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6235024.htm?N=Europe
https://chemdad.com/index.php?c=article&id=29436
https://www.chemimpex.com/products/17890
https://www.chemimpex.com/products/17890
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6235024.htm?N=Europe
https://chemdad.com/index.php?c=article&id=29436
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6235024.htm?N=Europe
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6235024.htm?N=Europe
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15423~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2001:27:25~~1H-Benzotriazole~~
https://pim-resources.coleparmer.com/sds/99358.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

[4]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

If Inhaled: Move person into fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[6]

2.3. Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when

handling 1-(1H-Benzo[d]triazol-1-one):

Eye/Face Protection: Safety glasses with side-shields or goggles.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[5]

Respiratory Protection: In case of insufficient ventilation or when handling large quantities

that may generate dust, a NIOSH-approved respirator with a dust mask (type N95 or better)

is recommended.[5]

Handling and Storage Protocols
3.1. General Handling Precautions

A standardized workflow for handling 1-(1H-Benzo[d]triazol-1-one) is outlined below to ensure

safe laboratory practices.
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Workflow for Safe Handling of 1-(1H-Benzo[d]triazol-1-one)

1. Preparation & PPE

2. Weighing & Dispensing

In a fume hood

3. Reaction Setup

Transfer to reaction vessel

4. Post-Reaction Workup

After reaction completion

5. Decontamination & Waste Disposal

Clean up

Store in designated area
(0-8 °C)

Return unused material

Click to download full resolution via product page

Caption: Safe handling workflow for 1-(1H-Benzo[d]triazol-1-one).

3.1.1. Experimental Protocol: Weighing and Dispensing

Ensure the work area, typically a chemical fume hood, is clean and free of clutter.

Don the appropriate PPE as described in section 2.3.
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Retrieve the container of 1-(1H-Benzo[d]triazol-1-one) from its designated storage location

(0-8 °C).[1]

Allow the container to equilibrate to room temperature before opening to prevent moisture

condensation.

Carefully open the container in the fume hood.

Use a clean, dry spatula to weigh the desired amount of the solid compound onto a weigh

boat or into a suitable container.

Avoid generating dust. If dust is observed, ensure respiratory protection is worn.

Securely close the main container immediately after dispensing.

Clean any spills on the balance and surrounding area promptly.

3.2. Storage

Store 1-(1H-Benzo[d]triazol-1-one) in a tightly sealed container in a cool, dry, and well-

ventilated area.[1][4]

The recommended storage temperature is between 0 °C and 8 °C.[1]

Keep away from incompatible materials such as strong oxidizing agents.[4]

3.3. Spill and Waste Disposal

Spills: In case of a spill, avoid breathing dust.[6] Wear appropriate PPE, and gently sweep or

vacuum the spilled solid. Place the collected material into a labeled container for waste

disposal.[6]

Waste Disposal: Dispose of unused material and contaminated waste in accordance with

local, state, and federal regulations. Do not allow the material to enter drains or waterways.

[4]

Stability and Reactivity
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4.1. Chemical Stability

1-(1H-Benzo[d]triazol-1-one) is stable under normal laboratory and recommended storage

conditions.[4]

4.2. Incompatible Materials

Avoid contact with strong oxidizing agents.[4]

4.3. Hazardous Decomposition Products

Under fire conditions, hazardous decomposition products may include carbon oxides and

nitrogen oxides.[6]

Logical Relationship Diagram
The following diagram illustrates the logical relationships between the key aspects of handling

and storing 1-(1H-Benzo[d]triazol-1-one).
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Caption: Interrelationships of handling, storage, and safety for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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